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Compound of Interest

Compound Name: cis-Tosylate

Cat. No.: B14787639

For Researchers, Scientists, and Drug Development Professionals

The precise characterization of stereocisomers is a critical aspect of pharmaceutical
development and manufacturing. This guide provides a comparative overview of key analytical
techniques for the characterization of cis-tosylates, specifically focusing on cis-[2-(2,4-
Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-ylJmethyl-4-
methylbenzenesulfonate (CAS 154003-23-3), a crucial intermediate in the synthesis of
antifungal agents like itraconazole. The selection of an appropriate analytical method is
paramount for ensuring the purity, stability, and quality of the final active pharmaceutical
ingredient (API).

This document outlines the principles, experimental protocols, and comparative performance of
Nuclear Magnetic Resonance (NMR) Spectroscopy, High-Performance Liquid Chromatography
(HPLC), and X-ray Crystallography for the unambiguous identification and quantification of the
cis-tosylate isomer.

Method Comparison at a Glance

The following table summarizes the key performance characteristics of the primary analytical
methods used for cis-tosylate characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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